Cas no 1261933-83-8 (5-(4-Hydroxymethylphenyl)-2-methylphenol)

• Product Name: 5-(4-Hydroxymethylphenyl)-2-methylphenol
• CAS No: 1261933-83-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD18313138
• CID: 2764444
• PubChem ID: 53218831
• Update Time: 2025-10-31

5-(4-Hydroxymethylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID70683728
• 5-(4-Hydroxymethylphenyl)-2-methylphenol, 95%
• 4'-(Hydroxymethyl)-4-methyl[1,1'-biphenyl]-3-ol
• 1261933-83-8
• 5-(4-HYDROXYMETHYLPHENYL)-2-METHYLPHENOL
• MFCD18313138
• 5-(4-Hydroxymethylphenyl)-2-methylphenol

• MDL： MFCD18313138
• Inchi： 1S/C14H14O2/c1-10-2-5-13(8-14(10)16)12-6-3-11(9-15)4-7-12/h2-8,15-16H,9H2,1H3
• InChI Key： GDQIJLRVHHNGMJ-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 214.099379685Da
• Monoisotopic Mass: 214.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Hydroxymethylphenyl)-2-methylphenol

Introduction to 5-(4-Hydroxymethylphenyl)-2-methylphenol (CAS No. 1261933-83-8)

5-(4-Hydroxymethylphenyl)-2-methylphenol, a compound with the chemical identifier CAS No. 1261933-83-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both hydroxymethyl and methyl substituents on a phenolic backbone imparts distinct reactivity and biological activity, making it a valuable candidate for further investigation.

The molecular structure of 5-(4-Hydroxymethylphenyl)-2-methylphenol consists of a benzene ring substituted at the 4-position with a hydroxymethyl group and at the 2-position with a methyl group. This arrangement creates a molecule with multiple reactive sites, which can be exploited in various synthetic pathways. The hydroxymethyl group, in particular, is known for its ability to participate in hydrogen bonding and form esters or ethers, while the methyl group contributes to steric hindrance and electronic effects that influence the compound's overall behavior.

In recent years, there has been growing interest in phenolic compounds due to their wide range of biological activities. Phenols are well-documented for their antioxidant, anti-inflammatory, and antimicrobial properties, making them promising candidates for therapeutic applications. The specific configuration of 5-(4-Hydroxymethylphenyl)-2-methylphenol suggests that it may exhibit similar properties, along with additional effects arising from the unique substitution pattern.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of hydroxymethyl and methyl groups provides multiple opportunities for chemical modification, allowing researchers to tailor the molecule's properties for specific therapeutic targets. For instance, the hydroxymethyl group can be easily converted into other functional moieties such as aldehydes or carboxylic acids, while the methyl group can be used to influence electronic distribution and metabolic stability.

Recent studies have begun to explore the pharmacological profile of 5-(4-Hydroxymethylphenyl)-2-methylphenol. Preliminary research indicates that this compound may possess significant antioxidant activity, which could be beneficial in conditions involving oxidative stress. Additionally, its structural similarity to known bioactive molecules suggests that it might interact with biological targets in ways that could lead to novel therapeutic effects. These findings underscore the importance of continued investigation into this compound's potential applications.

The synthesis of 5-(4-Hydroxymethylphenyl)-2-methylphenol is another area of active interest. Researchers have developed several synthetic routes to access this molecule, each with its own advantages and limitations. One common approach involves the Friedel-Crafts alkylation followed by selective reduction or oxidation steps to introduce the desired substituents. These synthetic strategies highlight the compound's versatility and the ease with which it can be modified for further study.

In conclusion, 5-(4-Hydroxymethylphenyl)-2-methylphenol (CAS No. 1261933-83-8) is a promising compound with significant potential in pharmaceutical chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research. As our understanding of its properties grows, so too does its potential to contribute to new therapeutic interventions and advancements in medicinal chemistry.